Cas no 957055-11-7 (b-Caryophyllinic Acid)

• Product Name: b-Caryophyllinic Acid
• CAS No: 957055-11-7
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 4524642
• PubChem ID: 101780463
• Update Time: 2025-10-19

b-Caryophyllinic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1S,2R)-2-(2-carboxyethyl)-3,3-dimethylcyclobutyl]pent-4-enoic acid
• Beta-Caryophyllinic Acid
• β-Caryophyllinic Acid
• b-Caryophyllinic Acid
• 4-((1S,2R)-2-(2-Carboxyethyl)-3,3-dimethylcyclobutyl)pent-4-enoic acid
• 957055-11-7
• (1S,2R)-2-(2-Carboxyethyl)-3,3-dimethyl-?-methylene-cyclobutanebutanoic Acid
• (1S,2R)-2-(2-Carboxyethyl)-3,3-dimethyl-gamma-methylene-cyclobutanebutanoic Acid

• Inchi： 1S/C14H22O4/c1-9(4-6-12(15)16)10-8-14(2,3)11(10)5-7-13(17)18/h10-11H,1,4-8H2,2-3H3,(H,15,16)(H,17,18)/t10-,11-/m1/s1
• InChI Key： IYTMEDMFNUDFPT-GHMZBOCLSA-N
• SMILES： C(O)(=O)CCC([C@H]1CC(C)(C)[C@@H]1CCC(O)=O)=C

Computed Properties

• Exact Mass: 254.152
• Monoisotopic Mass: 254.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 425.7±18.0 °C at 760 mmHg
• Flash Point: 225.4±17.7 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

b-Caryophyllinic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on b-Caryophyllinic Acid

b-Caryophyllinic Acid (CAS No. 957055-11-7): A Comprehensive Overview

b-Caryophyllinic Acid (CAS No. 957055-11-7) is a naturally occurring sesquiterpene acid that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound is primarily found in various plants, including Cannabis sativa, Syzygium aromaticum (clove), and Eucalyptus globulus (eucalyptus). Its unique chemical structure and bioactive properties make it a valuable subject of research in the fields of chemistry, biology, and pharmacology.

The chemical structure of b-Caryophyllinic Acid is characterized by a cyclohexene ring fused with a cyclopentane ring, along with a carboxylic acid group. This structure confers the compound with several important properties, including antioxidant, anti-inflammatory, and neuroprotective effects. Recent studies have delved into the mechanisms underlying these activities, providing insights into its potential as a therapeutic agent.

In the realm of antioxidant activity, b-Caryophyllinic Acid has been shown to effectively scavenge free radicals and inhibit lipid peroxidation. A study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent antioxidant properties, comparable to those of well-known antioxidants such as vitamin C and E. The ability to neutralize reactive oxygen species (ROS) makes b-Caryophyllinic Acid a promising candidate for the prevention and treatment of oxidative stress-related diseases.

The anti-inflammatory properties of b-Caryophyllinic Acid have also been extensively investigated. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to downregulate the expression of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. These findings suggest that b-Caryophyllinic Acid could be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

In the context of neuroprotection, recent studies have highlighted the potential of b-Caryophyllinic Acid to protect neurons from damage. A study published in the Journal of Neurochemistry found that this compound can reduce neuronal cell death induced by oxidative stress and excitotoxicity. Furthermore, it has been shown to enhance neurogenesis and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These neuroprotective effects are attributed to its ability to modulate signaling pathways involved in neuronal survival and plasticity.

Beyond its biological activities, b-Caryophyllinic Acid has also been explored for its potential applications in drug delivery systems. Its lipophilic nature allows it to easily penetrate cell membranes, making it an attractive candidate for targeted drug delivery. Researchers at the University of Manchester have developed nanoparticle formulations containing b-Caryophyllinic Acid that show enhanced bioavailability and reduced side effects compared to conventional formulations. This approach could potentially improve the efficacy and safety of various therapeutic agents.

In conclusion, b-Caryophyllinic Acid (CAS No. 957055-11-7) is a multifaceted compound with a wide range of biological activities and therapeutic potentials. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a valuable subject of ongoing research in multiple scientific disciplines. As more studies continue to unravel its mechanisms of action and optimize its applications, b-Caryophyllinic Acid is poised to play a significant role in the development of novel treatments for various diseases.